Cas no 88220-21-7 (Benzoic acid, 2-(naphtho[2,1-b]thien-2-ylcarbonyl)-)

• Product Name: Benzoic acid, 2-(naphtho[2,1-b]thien-2-ylcarbonyl)-
• CAS No: 88220-21-7
• MF: C₂₀H₁₂O₃S
• MW: 332.372484207153
• CID: 640875
• PubChem ID: 13128306
• Update Time: 2025-04-19

Benzoic acid, 2-(naphtho[2,1-b]thien-2-ylcarbonyl)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-(naphtho[2,1-b]thien-2-ylcarbonyl)-
• 2-(benzo[e][1]benzothiole-2-carbonyl)benzoic acid
• 2-(Naphtho[2,1-b]thiophene-2-carbonyl)benzoic acid
• DTXSID20520230
• 88220-21-7

• Inchi： 1S/C20H12O3S/c21-19(14-7-3-4-8-15(14)20(22)23)18-11-16-13-6-2-1-5-12(13)9-10-17(16)24-18/h1-11H,(H,22,23)
• InChI Key： XZCMRRGNLPOCRP-UHFFFAOYSA-N
• SMILES： S1C(C(C2C=CC=CC=2C(=O)O)=O)=CC2=C1C=CC1C=CC=CC2=1

Computed Properties

• Exact Mass: 332.05071541g/mol
• Monoisotopic Mass: 332.05071541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 505
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 82.6Ų